molecular formula C8Br2F13NO B12064258 6-(1,2-Dibromotrifluoroethoxy)perfluorohexanenitrile CAS No. 283593-02-2

6-(1,2-Dibromotrifluoroethoxy)perfluorohexanenitrile

Cat. No.: B12064258
CAS No.: 283593-02-2
M. Wt: 532.88 g/mol
InChI Key: AISQXNXBLMTPHI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-(1,2-Dibromotrifluoroethoxy)perfluorohexanenitrile is a fluorinated organic compound with the molecular formula C8H2Br2F9NO. It is known for its unique chemical structure, which includes both bromine and fluorine atoms, making it a valuable compound in various scientific and industrial applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(1,2-Dibromotrifluoroethoxy)perfluorohexanenitrile typically involves the reaction of perfluorohexanenitrile with 1,2-dibromotrifluoroethanol under controlled conditions. The reaction is carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process includes rigorous quality control measures to maintain the consistency and quality of the final product .

Chemical Reactions Analysis

Types of Reactions

6-(1,2-Dibromotrifluoroethoxy)perfluorohexanenitrile undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted derivatives, while reduction and oxidation reactions can produce different reduced or oxidized forms of the compound .

Scientific Research Applications

6-(1,2-Dibromotrifluoroethoxy)perfluorohexanenitrile has a wide range of applications in scientific research, including:

    Chemistry: Used as a reagent in organic synthesis and as a building block for the synthesis of more complex fluorinated compounds.

    Biology: Investigated for its potential use in biological assays and as a probe for studying biological systems.

    Medicine: Explored for its potential therapeutic applications, including as a precursor for the synthesis of pharmaceutical compounds.

    Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 6-(1,2-Dibromotrifluoroethoxy)perfluorohexanenitrile involves its interaction with specific molecular targets and pathways. The presence of bromine and fluorine atoms in the compound allows it to engage in unique chemical interactions, which can influence its reactivity and biological activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

  • 6-(1,2-Dibromotrifluoroethoxy)perfluorobutanenitrile
  • 6-(1,2-Dibromotrifluoroethoxy)perfluoropentanitrile
  • 6-(1,2-Dibromotrifluoroethoxy)perfluoroheptanenitrile

Uniqueness

6-(1,2-Dibromotrifluoroethoxy)perfluorohexanenitrile is unique due to its specific combination of bromine and fluorine atoms, which imparts distinct chemical properties and reactivity. This uniqueness makes it valuable for specialized applications where other similar compounds may not be as effective .

Properties

CAS No.

283593-02-2

Molecular Formula

C8Br2F13NO

Molecular Weight

532.88 g/mol

IUPAC Name

6-(1,2-dibromo-1,2,2-trifluoroethoxy)-2,2,3,3,4,4,5,5,6,6-decafluorohexanenitrile

InChI

InChI=1S/C8Br2F13NO/c9-6(19,20)7(10,21)25-8(22,23)5(17,18)4(15,16)3(13,14)2(11,12)1-24

InChI Key

AISQXNXBLMTPHI-UHFFFAOYSA-N

Canonical SMILES

C(#N)C(C(C(C(C(OC(C(F)(F)Br)(F)Br)(F)F)(F)F)(F)F)(F)F)(F)F

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.